Cas no 68104-03-0 (2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid)

• Product name: 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid
• CAS No: 68104-03-0
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 3107873
• PubChem ID: 2468238

2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-methyl-2-oxo-1,3-thiazol-3(2H)-yl)acetic acid
• 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid

2-(4-Methyl-2-Oxo-2,3-Dihydro-1,3-Thiazol-3-Yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No 68104-03-0, commonly referred to as 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The thiazole ring system, a key feature of this molecule, is known for its versatility and ability to participate in various biological interactions. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

2-(4-Methyl-2-Oxo-2,3-Dihydro-1,3-Thiazol-3-Yl)Acetic Acid exhibits a distinctive chemical structure that combines a thiazole moiety with an acetic acid group. The thiazole ring, characterized by its sulfur and nitrogen atoms, contributes to the molecule's stability and reactivity. The methyl group attached to the thiazole ring further enhances its chemical properties, potentially influencing its bioavailability and pharmacokinetics. This structural configuration allows the compound to interact with various biological targets, including enzymes and receptors, which is a critical aspect of its pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to explore the molecular dynamics of CAS No 68104-03-0 in greater depth. Using molecular docking studies, scientists have identified potential binding sites on target proteins that could be modulated by this compound. These findings suggest that 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid may serve as a lead compound for developing novel therapeutics. Additionally, experimental studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, indicating its potential anti-inflammatory properties.

The synthesis of CAS No 68104-03-0 involves a multi-step process that typically begins with the preparation of the thiazole precursor. This is followed by functionalization to introduce the acetic acid group and other substituents. The optimization of synthetic routes has been a focus of recent research efforts, aiming to enhance yield and purity while minimizing environmental impact. Green chemistry principles are increasingly being incorporated into these processes to align with sustainability goals.

In terms of applications, 2-(4-methyl-2-Oxo...) Acetic Acid has shown promise in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and cancer. Preclinical studies have demonstrated its efficacy in reducing oxidative stress and apoptosis in neuronal cells, suggesting potential benefits for neuroprotection. Furthermore, its anti-proliferative effects on cancer cells highlight its potential as an anti-cancer agent.

Another area of interest is the use of this compound in agrochemicals. Its ability to influence plant growth regulators has led to investigations into its role in enhancing crop resilience against environmental stressors. Field trials are currently underway to assess its effectiveness as a plant growth promoter under various agricultural conditions.

From an analytical standpoint, the characterization of CAS No 68104-03... has been improved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring consistency in both research and industrial applications.

In conclusion, 2-(4-Methyl...) Acetic Acid represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic and agricultural applications. Its unique chemical structure and promising biological activities position it as a key molecule for future research and development efforts.